N'-[(E)-(2-methoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(2-methoxyphenyl)methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C13H14N4O2/c1-9-7-11(16-15-9)13(18)17-14-8-10-5-3-4-6-12(10)19-2/h3-8H,1-2H3,(H,15,16)(H,17,18)/b14-8+
• InChI Key: KONNAGQYNCPMDV-RIYZIHGNSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NN=CC2=CC=CC=C2OC
• Isomeric SMILES: CC1=CC(=NN1)C(=O)N/N=C/C2=CC=CC=C2OC
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

N'-[(E)-(2-methoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, also known as MPCH, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has shown promising results in various studies, making it a topic of interest for researchers in different fields.

Scientific Research Applications

Corrosion Inhibition

N'-[(E)-(2-methoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide derivatives demonstrate significant corrosion inhibition properties for mild steel in acidic solutions. A study by Paul, Yadav, and Obot (2020) highlights the effectiveness of these compounds, achieving inhibition efficiencies up to 98.26%, suggesting their potential as corrosion inhibitors in industrial applications. Their adsorption behavior was thoroughly analyzed, confirming the formation of protective layers on the metal surface through electrochemical methods and theoretical calculations (Paul et al., 2020).

Antimicrobial Activity

Compounds structurally related to N'-[(E)-(2-methoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide have been synthesized and shown to possess antimicrobial properties. Rai et al. (2009) synthesized a series of novel oxadiazoles derived from a similar core structure, demonstrating significant antibacterial activity against a range of pathogens. This suggests the potential of these compounds in the development of new antimicrobial agents (Rai et al., 2009).

Anti-Diabetic Potential

Karrouchi et al. (2021) explored the anti-diabetic potential of E-MBPC, a compound closely related to N'-[(E)-(2-methoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, through molecular docking and spectroscopic studies. Their findings suggest that these compounds could be designed as potential anti-diabetic agents, underscoring the versatility of this chemical structure in therapeutic applications (Karrouchi et al., 2021).

Cytotoxicity Against Cancer Cells

The synthesis and characterization of derivatives of N'-[(E)-(2-methoxyphenyl)methylidene]-3-methyl-1H-pyrazole-5-carbohydrazide have been investigated for their cytotoxic potential. Hassan et al. (2014) reported on a series of new pyrazole and pyrimidine derivatives, indicating that these compounds show promising in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting their potential as chemotherapeutic agents (Hassan et al., 2014).